Copper(II) sulfide

• IUPAC Name: sulfanylidenecopper
• InChI: InChI=1S/Cu.S
• InChI Key: BWFPGXWASODCHM-UHFFFAOYSA-N
• Canonical SMILES: S=[Cu]
• Molecular Formula: CuS
• DSSTOX Substance ID: DTXSID601316949
• Molecular Weight: 95.61 g/mol
• Physical Description: Other Solid; Pellets or Large Crystals; Water or Solvent Wet Solid, Black solid; [Merck Index]
• Solubility: 0.000033 G/100 CC WATER @ 18 °C., Insoluble in water, ethanol, dilute acids and alkaline solutions, Virtually insoluble in water, but soluble in alkali cyanides and in aqueous ammonia solution with complex ion formation
• Density: 4.76
• Color/Form: Black powder or lumps, Black hexagonal crystals
• CAS No.: 1317-40-4, 19138-68-2

Description

Copper(II) sulfide, also known as cupric sulfide, is a chemical compound with the formula CuS. It is a black powder or lumps that is insoluble in water but soluble in nitric acid. This compound occurs naturally as the mineral covellite and is an ionic compound. This compound is known for its unique properties, including its electrical conductivity and stability in dry air .

Mechanism of Action

Target of Action

Copper(II) sulfide (CuS) has been extensively studied for its diverse applications in fields such as energy storage devices, sensors, photovoltaic cells, pollutant removal, and biomedical applications . Its primary targets include various biochemical and physical processes where it interacts with other compounds and materials.

Mode of Action

This compound interacts with its targets through various mechanisms. For instance, in the presence of oxygen, this compound reacts at a temperature of 300-500°C to form copper oxide and sulfur dioxide . This reaction is an example of how this compound interacts with its environment to undergo chemical transformations.

Biochemical Pathways

The dissolution of metal sulfides, including this compound, can follow two chemical pathways: the thiosulfate and the polysulfide pathways . These pathways are determined by the mineralogy and acid solubility of the metal sulfides. Bacterial cells can facilitate this metal sulfide dissolution via iron(II) ion and sulfur compound oxidation .

Pharmacokinetics

This compound nanostructures have enhanced physiochemical and pharmacokinetics characteristics compared to gold, silver, and carbon nanomaterials . The small-sized CuS nanoparticles can absorb efficiently in the near-infrared region (NIR) above 700 nm, and the absorption can be tuned by altering their stoichiometries . Moreover, their easy removal through the kidneys overpowers the issue of toxicity caused by many inorganic substances .

Result of Action

The result of this compound’s action can be observed in its various applications. For instance, in biomedical applications, this compound nanostructures have been used for drug delivery, photothermal ablation, DNA detection, anti-microbial and theranostic applications . In these applications, the interaction of this compound with other compounds results in beneficial outcomes.

Action Environment

The action, efficacy, and stability of this compound can be influenced by various environmental factors. For example, this compound is stable in air when it is dry but gets oxidized to copper sulfate by moisture in the air . Furthermore, the reaction parameters can affect the evolution of versatile and attractive morphologies of this compound .

Biochemical Analysis

Biochemical Properties

Copper(II) sulfide nanostructures have enhanced physiochemical and pharmacokinetics characteristics in comparison to gold, silver, and carbon nanomaterials . The small-sized this compound nanoparticles have the advantage to absorb efficiently in the near-infrared region (NIR) above 700 nm and the absorption can be tuned by altering their stoichiometries .

Molecular Mechanism

The molecular mechanism of this compound is complex and involves a variety of interactions at the molecular level. These include binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression .

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. This includes any threshold effects observed in these studies, as well as any toxic or adverse effects at high doses .

Preparation Methods

Copper(II) sulfide can be synthesized through various methods:

Reaction between molten sulfur and copper: This method involves heating copper and sulfur together to form this compound, followed by boiling in sodium hydroxide.

Solvothermal and hydrothermal methods: These methods involve dissolving copper salts and sulfur sources in solvents under high temperature and pressure conditions to form this compound nanostructures.

Industrial production: In industrial settings, this compound is often produced as a byproduct of copper refining processes, where copper ores are heated in the presence of sulfur to form copper sulfides.

Chemical Reactions Analysis

Copper(II) sulfide undergoes several types of chemical reactions:

Oxidation: When heated in the presence of oxygen at temperatures between 300-500°C, this compound reacts to form copper oxide and sulfur dioxide. [ 2CuS + 3O_2 \rightarrow 2CuO + 2SO_2 ]

Reduction: this compound can be reduced to copper metal using reducing agents such as hydrogen or carbon monoxide.

Substitution: this compound can react with other metal sulfides to form mixed metal sulfides.

Scientific Research Applications

Copper(II) sulfide has a wide range of applications in scientific research:

Chemistry: It is used in the preparation of mixed catalysts and in the development of aniline black dye for textile printing.

Biology and Medicine: This compound nanostructures are used in drug delivery, photothermal ablation, and deoxyribonucleic acid detection due to their biocompatibility and less toxicity.

Industry: It is used in antifouling paints, photo optic applications, and as a semiconductor.

Comparison with Similar Compounds

Copper(II) sulfide can be compared with other copper sulfides and similar compounds:

Copper(I) sulfide (Cu2S): Unlike this compound, copper(I) sulfide has a different stoichiometry and crystal structure.

Copper(II) oxide (CuO): Copper(II) oxide is another copper compound with different chemical properties and applications.

Copper(II) chloride (CuCl2): This compound is used in dyeing and printing textiles, as well as in the production of other copper compounds.

This compound stands out due to its unique combination of electrical conductivity, stability, and biocompatibility, making it a valuable compound in various fields of research and industry.

Customer Q & A

Q1: What is the molecular formula and weight of copper(II) sulfide?

A1: The molecular formula of this compound is CuS, and its molecular weight is 95.611 g/mol.

Q2: What spectroscopic techniques are used to characterize this compound?

A2: Several spectroscopic techniques are employed to characterize CuS, including X-ray diffraction (XRD) to determine its crystal structure, Raman spectroscopy to analyze vibrational modes, and UV-vis spectroscopy to study its optical properties. [, , ]

Q3: What is the crystal structure of this compound?

A3: this compound exhibits a hexagonal crystal structure. High-resolution transmission electron microscopy (HRTEM) and selected area electron diffraction (SAED) analysis revealed a six-fold symmetric structure for two-dimensional CuS sheets. []

Q4: What is the optical bandgap of this compound thin films?

A4: The direct optical bandgap of CuS thin films, as determined by UV-vis spectroscopy, ranges from 2.40 to 2.54 eV, depending on the deposition temperature during synthesis. []

Q5: How does the synthesis method affect the nanostructure and properties of this compound?

A5: The synthesis method significantly influences the nanostructure and properties of CuS. For example, TiO2 nanospheres modified with CuS using a bifunctional linker exhibited a “spiky-ball-like” structure and demonstrated enhanced photocatalytic activity compared to composites prepared by direct deposition. []

Q6: How does temperature affect the atomic layer deposition of this compound thin films?

A6: During atomic layer deposition using copper(II) acetylacetonate and elemental sulfur, increasing the temperature above 160 °C leads to a significant increase in the growth rate of CuS thin films and the formation of flake-like nanostructures. []

Q7: How is this compound utilized in organic synthesis?

A7: Copper(I) iodide, often used as a catalyst, can be converted to this compound during reactions. This CuS can further transform into copper(II) oxide, which effectively catalyzes the oxidative desulfurization of various compounds, leading to the formation of nitrogen, oxygen, or sulfur-containing azoles. []

Q8: How does this compound enhance photocatalytic activity in composite materials?

A8: Combining CuS with other materials like TiO2 creates a heterojunction that enhances photocatalytic activity. The improved performance is attributed to factors like efficient charge separation and increased visible light absorption. [, ]

Q9: Can this compound be used for hydrogen sulfide detection?

A9: Yes, CuO thin films can be used to detect hydrogen sulfide (H2S). Upon exposure to H2S, CuO converts to CuS, leading to a significant increase in conductance, enabling the detection of specific H2S doses. []

Q10: Are there computational studies on this compound nanocrystals?

A10: Yes, computational methods are employed to study and design ternary plasmonic copper chalcogenide nanocrystals, including CuS. These studies provide insights into their optical and electronic properties, guiding the development of advanced materials. []

Q11: How is this compound used in the detection of sulfide ions?

A11: this compound plays a key role in spectrofluorimetric sulfide determination. Excess Cu2+ ions react with sulfide ions to form CuS. The remaining Cu2+ ions form a fluorescent complex with 2-(o-hydroxyphenyl)benzoxazole (HPB), allowing for the quantification of sulfide ions by measuring HPB fluorescence quenching. []

Q12: What is the potential application of this compound in biomedicine?

A12: PEGylated this compound nanoparticles (PEG-CuS NPs) show promise as theranostic probes. Their ability to absorb near-infrared light makes them suitable for photoacoustic imaging and photothermal therapy, particularly in treating tumors. []

Q13: What are the applications of this compound in electrochemical sensing?

A13: this compound-based electrodes are employed in potentiometric sensors. For instance, a copper ion-selective electrode utilizing a mixed Ag2S-CuS membrane has been developed to determine mercury(II) ion activity in aqueous solutions. []

Q14: How is this compound relevant to the processing of copper ores?

A14: this compound is a common form of copper found in ores. Understanding its formation and reactivity is crucial for optimizing copper extraction processes and minimizing environmental impact. Thermodynamic analysis of oxidized copper minerals reacting with dissolved elemental sulfur indicates the formation of this compound, highlighting its significance in copper ore processing. []

Q15: Are there environmentally friendly methods for synthesizing this compound?

A15: Researchers are exploring sustainable methods for CuS synthesis, such as using less hazardous solvents and employing low-temperature processes. These efforts aim to reduce the environmental footprint associated with material production. [, ]

Q16: Can this compound be utilized in energy storage applications?

A16: Research is exploring the potential of CuS as a cathode material in secondary lithium batteries. Its electrochemical properties make it a candidate for developing next-generation energy storage devices. []

Q17: What is the role of this compound in the leaching of gold?

A17: While not directly involved in gold leaching, this compound can form as a byproduct during thiosulfate leaching, a potential alternative to cyanidation. Understanding its formation is crucial for optimizing the leaching process and minimizing reagent consumption. []

Q18: How is this compound used in the preparation of composites?

A18: this compound is incorporated into various matrices to prepare composite materials with enhanced properties. For instance, organosols of cadmium sulfide and this compound are used to create MS-poly(acrylonitrile) composites (M = Cd, Cu) with semiconducting properties. []